Cas no 113522-19-3 (4-(2-Methoxyphenyl)-4-oxobutyronitrile)

• Product Name: 4-(2-Methoxyphenyl)-4-oxobutyronitrile
• CAS No: 113522-19-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD07700096
• CID: 1201165
• PubChem ID: 13496885
• Update Time: 2025-10-28

4-(2-Methoxyphenyl)-4-oxobutyronitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-4-oxo-butanenitrile
• LogP
• 4-(2-methoxyphenyl)-4-oxobutanenitrile
• 4-(2-METHOXYPHENYL)-4-OXOBUTYRONITRILE
• 3-(2-methoxybenzoyl)propionitrile
• AKOS009624061
• W12109
• AS-63669
• Benzenebutanenitrile, 2-methoxy-gamma-oxo-
• CS-0036858
• MFCD07700096
• 113522-19-3
• DTXSID90542227
• 4-(2-Methoxyphenyl)-4-oxobutyronitrile

• MDL： MFCD07700096
• Inchi： 1S/C11H11NO2/c1-14-11-7-3-2-5-9(11)10(13)6-4-8-12/h2-3,5,7H,4,6H2,1H3
• InChI Key： YZDPMHCJJPNPAB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CCC#N)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.18168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-Methoxyphenyl)-4-oxobutyronitrile

Research Brief on 4-(2-Methoxyphenyl)-4-oxobutyronitrile (CAS: 113522-19-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2-Methoxyphenyl)-4-oxobutyronitrile (CAS: 113522-19-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This research brief consolidates the latest findings on its molecular properties, synthetic pathways, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies highlight the role of 4-(2-Methoxyphenyl)-4-oxobutyronitrile as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxyphenyl and oxobutyronitrile moieties, make it a valuable scaffold for designing inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel anti-inflammatory agents by modulating NF-κB signaling pathways.

Advancements in synthetic methodologies have also been reported, with researchers optimizing green chemistry approaches to produce 4-(2-Methoxyphenyl)-4-oxobutyronitrile with higher yields and reduced environmental impact. A recent ACS Sustainable Chemistry & Engineering paper detailed a solvent-free catalytic process using heterogeneous catalysts, achieving >90% purity under mild conditions. These innovations address scalability challenges for industrial applications.

Pharmacological evaluations reveal promising bioactivity profiles. In vitro assays indicate moderate cytotoxicity against certain cancer cell lines (e.g., IC₅₀ = 12.3 μM in MCF-7), while computational docking studies suggest strong binding affinity for COX-2 (ΔG = -9.2 kcal/mol). However, in vivo pharmacokinetic data remain limited, underscoring the need for further preclinical studies to assess bioavailability and toxicity.

Emerging applications extend to neurodegenerative disease research, where derivatives of 4-(2-Methoxyphenyl)-4-oxobutyronitrile show potential as tau protein aggregation inhibitors. A 2024 Nature Chemical Biology study identified structural analogs that reduced tau fibrillization by 60% in neuronal models, highlighting its cross-therapeutic relevance.

In conclusion, 4-(2-Methoxyphenyl)-4-oxobutyronitrile represents a multifaceted compound with growing importance in medicinal chemistry. Future research should focus on structure-activity relationship optimization and translational studies to unlock its full therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial to advancing this promising scaffold toward clinical applications.